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Compound of Interest

Compound Name: Neobulgarone E

Cat. No.: B15581929 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Neobulgarone E is a naturally occurring dimeric naphthazarin derivative, a class of

compounds known for their diverse biological activities. This technical guide provides a

comprehensive overview of the known physical, chemical, and biological properties of

Neobulgarone E, with a focus on data presentation, experimental methodologies, and the

visualization of related biological pathways. This document is intended to serve as a valuable

resource for researchers, scientists, and professionals involved in drug discovery and

development.

Physical and Chemical Properties
Neobulgarone E possesses a complex chemical structure, which dictates its physical and

chemical characteristics. The fundamental properties are summarized below.
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Property Value Reference

Molecular Formula C₃₂H₂₄Cl₂O₈ [1]

Molecular Weight 607.4 g/mol [1]

IUPAC Name

(10S)-4-chloro-10-[(9S)-1-

chloro-2,4-dihydroxy-5-

methoxy-7-methyl-10-oxo-9H-

anthracen-9-yl]-1,3-dihydroxy-

8-methoxy-6-methyl-10H-

anthracen-9-one

[1]

Canonical SMILES

CC1=CC2=C(C(=C1)OC)C(=O

)C3=C([C@H]2[C@H]4C5=C(

C(=CC(=C5)C)OC)C(=O)C6=C

4C(=C(C=C6O)O)Cl)C(=C(C=

C3O)O)Cl

[1]

InChI

InChI=1S/C32H24Cl2O8/c1-

11-5-13-21(19(7-11)41-

3)31(39)25-15(35)9-

17(37)29(33)27(25)23(13)24-

14-6-12(2)8-20(42-

4)22(14)32(40)26-16(36)10-

18(38)30(34)28(24)26/h5-

10,23-24,35-38H,1-

4H3/t23-,24-/m1/s1

[1]

InChIKey
QAZZAQNQJFRMEL-

DNQXCXABSA-N
[1]

Note: Experimentally determined physical properties such as melting point, boiling point, and

solubility for Neobulgarone E are not readily available in the surveyed literature. The data

presented in the table are based on computational predictions from PubChem.[1]

Spectroscopic Data
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Detailed spectroscopic data for Neobulgarone E is not explicitly published under this name.

However, the compound is likely one of the novel polyketides isolated from the endophytic

fungus Bulgaria inquinans, as described by Ariantari et al. (2019). The spectroscopic data for

structurally related compounds isolated from this fungus provide insights into the expected

spectral characteristics of Neobulgarone E.

Expected ¹H and ¹³C NMR Data: Based on the structures of related butyrolactones and

azaphilones from Bulgaria inquinans, the NMR spectra of Neobulgarone E would be complex,

showing signals corresponding to aromatic protons, methoxy groups, and various aliphatic

protons within the dimeric structure. The specific chemical shifts and coupling constants would

be crucial for the complete assignment of the molecule's stereochemistry.

Mass Spectrometry: High-resolution mass spectrometry (HRMS) would be expected to show a

molecular ion peak corresponding to the exact mass of Neobulgarone E, confirming its

elemental composition of C₃₂H₂₄Cl₂O₈. Fragmentation patterns would likely involve cleavage of

the bond linking the two naphthazarin units.

Experimental Protocols
Detailed experimental protocols for the synthesis of Neobulgarone E are not currently

available in the scientific literature. However, the isolation and characterization of structurally

related compounds from the endophytic fungus Bulgaria inquinans have been described. The

following is a generalized protocol based on the work of Ariantari et al. (2019).

Isolation and Purification of Polyketides from Bulgaria
inquinans
This workflow outlines the general steps for isolating compounds from Bulgaria inquinans.

Fungal Cultivation Extraction Purification

Bulgaria inquinans Solid Czapek Medium
Inoculation

Incubation
2-3 weeks

Ethyl Acetate Extraction Rotary Evaporation Silica Gel Chromatography
Crude Extract

Sephadex LH-20 Chromatography
Fractions

Preparative HPLC
Semi-pure Fractions

isolated_compounds
Pure Compounds (e.g., Neobulgarone E)
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Click to download full resolution via product page

Caption: General workflow for the isolation of secondary metabolites from Bulgaria inquinans.

Structure Elucidation
The structures of the isolated compounds are typically determined using a combination of

spectroscopic techniques.

Spectroscopic Analysis

Data Analysis and Confirmation

1D & 2D NMR
(¹H, ¹³C, COSY, HSQC, HMBC)

Spectral Interpretation

High-Resolution Mass Spectrometry UV-Vis Spectroscopy Infrared Spectroscopy

Comparison with Databases

Proposed Structure

Isolated Pure Compound

Click to download full resolution via product page

Caption: Workflow for the structure elucidation of isolated natural products.

Biological Activity
While specific biological activities for Neobulgarone E are not extensively documented, related

compounds from Bulgaria inquinans have shown cytotoxic effects.
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Cytotoxicity
Several butyrolactones and azaphilones isolated from Bulgaria inquinans have been evaluated

for their cytotoxic activity against various cancer cell lines. For instance, some compounds

exhibited strong cytotoxicity against the murine lymphoma cell line L5178Y.[2] This suggests

that Neobulgarone E may also possess cytotoxic properties, making it a candidate for further

investigation in cancer research.

Antimicrobial Activity
The broader class of azaphilones, to which Neobulgarone E is related, is known to possess

antimicrobial activities.[3][4] This suggests a potential for Neobulgarone E to exhibit

antibacterial or antifungal properties. Further screening against a panel of pathogenic

microorganisms would be necessary to confirm this.

Signaling Pathways
The precise signaling pathways modulated by Neobulgarone E have not yet been elucidated.

However, based on the cytotoxic activity of related compounds, it is plausible that

Neobulgarone E may interfere with fundamental cellular processes such as cell cycle

progression, apoptosis, or specific signal transduction cascades involved in cancer cell

proliferation.

The following diagram illustrates a hypothetical signaling pathway that could be targeted by a

cytotoxic agent like Neobulgarone E, leading to apoptosis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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